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Compound of Interest

Compound Name: Isocaproic acid

Cat. No.: B042371 Get Quote

An In-depth Examination of the Core Physicochemical Properties, Analytical Methodologies,

and Biological Significance of Isocaproic Acid for Applications in Research and Drug

Development.

Abstract
Isocaproic acid, also known as 4-methylpentanoic acid, is a branched-chain fatty acid of

interest to researchers in various fields, including metabolism, gut microbiota, and drug

development. This technical guide provides a comprehensive overview of its fundamental

properties, including its CAS number and molecular weight. It further details established

experimental protocols for its quantification in biological matrices and touches upon its known

biological roles and metabolic pathways. This document is intended to serve as a valuable

resource for scientists and professionals engaged in research and development involving

isocaproic acid.

Core Properties of Isocaproic Acid
Isocaproic acid is a carboxylic acid with the chemical formula C6H12O2.[1][2] It is a colorless

to light brown liquid with a characteristic cheesy or sour odor.[1][3][4] Key identifiers and

physicochemical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identifiers for Isocaproic Acid
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Identifier Value

CAS Number 646-07-1[1][2][3][5][6]

Molecular Formula C6H12O2[1][2][3][6]

Molecular Weight 116.16 g/mol [1][3]

IUPAC Name 4-methylpentanoic acid[3]

Synonyms 4-Methylvaleric acid, Isohexanoic acid[3]

Table 2: Physicochemical Properties of Isocaproic Acid
Property Value

Appearance Colorless to light brown liquid[1][3]

Odor Cheesy, sour, pungent[1][3]

Boiling Point 199-201 °C[3][5]

Melting Point -33 °C[3]

Density 0.923 g/mL at 25 °C[5]

Solubility
Moderately soluble in water; soluble in ethanol

and ether[1][5]

Vapor Pressure 0.44 mmHg

Refractive Index 1.412-1.417

Experimental Protocols for Isocaproic Acid Analysis
Accurate quantification of isocaproic acid in biological samples is crucial for understanding its

physiological roles. Gas chromatography (GC) coupled with mass spectrometry (MS) or flame

ionization detection (FID) are the most common and robust methods for the analysis of short-

chain fatty acids (SCFAs), including isocaproic acid.

Sample Preparation from Fecal Matter
This protocol is adapted from established methods for SCFA extraction from fecal samples.
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Sample Collection and Storage: Collect fecal samples and store them at -80°C to minimize

the degradation of SCFAs.

Homogenization: Weigh a frozen fecal aliquot (typically 50-150 mg) and homogenize it in a

pre-chilled tube with a known volume of a suitable extraction solvent (e.g., 0.005 M aqueous

NaOH).

Centrifugation: Centrifuge the homogenate at high speed (e.g., 13,000 x g) at 4°C for 20

minutes to pellet solid debris.

Supernatant Collection: Carefully transfer the supernatant containing the SCFAs to a new

tube.

Internal Standard: Add an internal standard (e.g., caproic acid-d3) to the supernatant to

correct for extraction efficiency and instrumental variability.

Acidification: Acidify the sample to a pH below 3 using a strong acid (e.g., HCl) to protonate

the SCFAs, making them more volatile for GC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis with Derivatization
Derivatization is often employed to improve the chromatographic properties and sensitivity of

SCFAs.

Derivatization: A common derivatizing agent is N-tert-Butyldimethylsilyl-N-

Methyltrifluoroacetamide (MTBSTFA). Mix the extracted sample with MTBSTFA and incubate

at 60°C for 30 minutes.

GC-MS System: Use a GC-MS system equipped with a suitable capillary column (e.g., a

polar column like a DB-FATWAX UI).

Injection: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC inlet. The

injector temperature is typically set between 220-250°C.

Chromatographic Separation: Program the oven temperature to achieve optimal separation

of the different SCFAs. A typical program might start at a low temperature and ramp up to a
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higher temperature.

Mass Spectrometry Detection: Operate the mass spectrometer in either full scan mode for

qualitative analysis or selected ion monitoring (SIM) mode for targeted quantitative analysis.

Quantification: Create a calibration curve using standards of known concentrations of

isocaproic acid to quantify the amount in the samples.

Biological Significance and Metabolic Pathways
Isocaproic acid is a product of both host and microbial metabolism. It is recognized as a

metabolite of 20-alpha-hydroxycholesterol and is also produced by the gut microbiota through

the fermentation of dietary proteins, particularly the branched-chain amino acid leucine.

While specific signaling pathways for isocaproic acid are not as extensively characterized as

for other SCFAs like butyrate, it is known to be involved in lipid metabolism. One study has

suggested its role in the activation of the AMP-activated protein kinase (AMPK) / peroxisome

proliferator-activated receptor alpha (PPARα) / carnitine palmitoyltransferase 1A (CPT-1A)

signaling pathway, which is crucial for fatty acid oxidation.

Below is a simplified representation of the metabolic origin of isocaproic acid from leucine.

Leucine α-Ketoisocaproate
(KIC)

Transamination Isovaleryl-CoA

Oxidative
Decarboxylation Isocaproic AcidFurther Metabolism

Click to download full resolution via product page

Caption: Metabolic conversion of Leucine to Isocaproic Acid.

Role in Drug Development
The unique properties of short-chain fatty acids are being explored in drug development. Their

ability to be absorbed in the gut and their involvement in metabolic signaling make them

interesting candidates or lead compounds. For instance, derivatives of SCFAs are being

investigated for their potential to modulate metabolic diseases. The use of amino acids and

their metabolites, like isocaproic acid, in prodrug design is an active area of research to

enhance the bioavailability and targeted delivery of therapeutic agents.
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Conclusion
This technical guide provides essential information on isocaproic acid, from its basic chemical

identifiers to detailed analytical protocols and its emerging biological significance. For

researchers and drug development professionals, a thorough understanding of these core

aspects is fundamental to advancing research and harnessing the potential of this and other

short-chain fatty acids in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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